Cas no 649558-98-5 (Acetamide, N-[2-[4-hydroxy-1-(hydroxymethyl)butyl]phenyl]-)

• Product Name: Acetamide, N-[2-[4-hydroxy-1-(hydroxymethyl)butyl]phenyl]-
• CAS No: 649558-98-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 411233
• PubChem ID: 71377855
• Update Time: 2025-04-19

Acetamide, N-[2-[4-hydroxy-1-(hydroxymethyl)butyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[4-hydroxy-1-(hydroxymethyl)butyl]phenyl]-
• N-[2-(1,5-dihydroxypentan-2-yl)phenyl]acetamide
• DTXSID60800482
• 649558-98-5

• Inchi： 1S/C13H19NO3/c1-10(17)14-13-7-3-2-6-12(13)11(9-16)5-4-8-15/h2-3,6-7,11,15-16H,4-5,8-9H2,1H3,(H,14,17)
• InChI Key： CLKAZCMLVMUVSM-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1NC(C)=O)CCCO

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56